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Compound of Interest

Compound Name:
N,N-Diethyl-p-phenylenediamine

sulfate

Cat. No.: B3023379 Get Quote

CAS Number: 6283-63-2

Synonyms: 4-Amino-N,N-diethylaniline sulfate, DPD sulfate, N,N-Diethyl-1,4-

phenylenediammonium sulfate

This technical guide provides an in-depth overview of N,N-Diethyl-p-phenylenediamine
sulfate (DPD), a versatile chemical compound with significant applications in analytical

chemistry and various industrial processes. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

properties, primary applications, and relevant experimental protocols.

Chemical and Physical Properties
N,N-Diethyl-p-phenylenediamine sulfate is a white to off-white crystalline powder.[1] It is the

sulfate salt of N,N-Diethyl-p-phenylenediamine and is soluble in water and alcohol.[1][2] The

compound is sensitive to light and may discolor upon exposure.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3023379?utm_src=pdf-interest
https://www.benchchem.com/product/b3023379?utm_src=pdf-body
https://www.benchchem.com/product/b3023379?utm_src=pdf-body
https://www.benchchem.com/product/b3023379?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/n-n-diethyl-p-phenylenediamine-dic14227.html
https://www.guidechem.com/encyclopedia/n-n-diethyl-p-phenylenediamine-dic14227.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127423.htm
https://datasheets.scbt.com/sc-357394.pdf
https://www.fishersci.com/shop/products/n-n-diethyl-p-phenylenediamine-sulfate-97-thermo-scientific/AAA1783218
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 6283-63-2 [1]

Molecular Formula C₁₀H₁₈N₂O₄S [1][5]

Molecular Weight 262.33 g/mol [5][6]

Appearance
White to beige crystalline

powder or crystals
[1][2][5]

Melting Point 184 - 187 °C [5][7]

Solubility
Soluble in water (100 mg/ml)

and alcohol.
[2][4]

pH 2.0-2.2 (5% aqueous solution) [7]

Purity ≥99% [5]

Primary Applications
The primary applications of N,N-Diethyl-p-phenylenediamine sulfate stem from its ability to

form colored complexes in redox reactions.[1][5]

Water Quality Testing: It is widely used as a chromogenic indicator in the DPD method for

determining free and total chlorine concentrations in water.[8] The reaction with free chlorine

produces a magenta-colored compound, with the color intensity being directly proportional to

the chlorine concentration.

Analytical Chemistry: DPD sulfate serves as a reagent for the spectrophotometric

determination of various substances. This includes drugs containing phenolic or aromatic

amino groups, such as salbutamol sulphate, ritodrine hydrochloride, and sulfamethoxazole.

[1][2][9][10] It is also used to determine levels of other oxidizing agents like persulfates.[11]

Dye Intermediate: It is a key intermediate in the synthesis of azo dyes for the textile industry

and is also used in hair dye formulations.[1][5][12]

Photography: The compound has been utilized as a color developing agent in photography.

[1]
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Other Industrial Uses: It finds application in the formulation of antioxidants and corrosion

inhibitors.[5]

Experimental Protocols
DPD Colorimetric Method for Total Chlorine
Determination
This protocol is a standard method for measuring the total chlorine residual in water samples.

[13][14]

Materials:

N,N-Diethyl-p-phenylenediamine (DPD) Total Chlorine Reagent powder pillow

Spectrophotometer or colorimeter with a measurement wavelength of 530 nm or 520 nm[15]

Sample cells

Deionized water (for blank)

Procedure:

Blank Preparation: Fill a sample cell to the appropriate mark with the water sample (without

reagent) to zero the instrument and compensate for any background color or turbidity.[16]

Sample Preparation: Take a fresh 5 mL or 10 mL water sample in a clean sample cell,

depending on the reagent pillow specifications.[14][15]

Reagent Addition: Add the contents of one DPD Total Chlorine Reagent powder pillow to the

sample cell.[14][15]

Reaction: Stopper the cell and shake for approximately 20 seconds to dissolve the reagent.

[15] A pink color will develop in the presence of chlorine.[17]

Measurement: Allow a reaction time of at least three minutes, but no more than six minutes.

[14] Place the sample cell into the spectrophotometer or colorimeter and measure the
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absorbance at 530 nm (or 520 nm).[15] The instrument will provide a direct reading of the

total chlorine concentration in mg/L.

Interferences:

Oxidized Manganese: This is a common interference. To correct for this, a blank reading can

be taken after treating the sample with sodium arsenite, which removes chlorine but not

oxidized manganese.[13]

Copper: The presence of EDTA in the reagent formulation helps to overcome interference

from copper.[13]

Preparation

Reaction MeasurementStart Collect Water Sample Prepare Blank (Sample Only)

Add DPD Reagent

Zero Instrument

Shake to Mix Wait 3-6 Minutes Measure Absorbance at 530 nm Obtain Chlorine Concentration

Click to download full resolution via product page

Caption: Workflow for DPD colorimetric determination of total chlorine.

Spectrophotometric Determination of Phenolic and
Amine Drugs
This method is based on the coupling reaction of DPD with drugs containing phenolic or

aromatic amine groups in the presence of an oxidizing agent (potassium periodate, KIO₄).[10]

[18]

Materials:

N,N-Diethyl-p-phenylenediamine sulfate (DPD) solution

Potassium periodate (KIO₄) solution
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Drug standard solutions and sample solutions

UV-VIS Spectrophotometer

1-cm matched glass cells

Procedure:

Reaction Mixture: In a series of flasks, add aliquots of the drug standard or sample solution.

Reagent Addition: Add a defined volume of DPD solution followed by a defined volume of

KIO₄ solution. The analytical procedure involves the oxidation of DPD by KIO₄, followed by

coupling with the drug.[18]

Color Development: Allow the reaction to proceed for the optimized time at a specific

temperature. The coupling reaction results in a green-colored product for phenolic drugs

(λmax at 670 nm) and a red-colored product for amine drugs (λmax at 550 nm).[10][18]

Measurement: Measure the absorbance of the resulting solution at the corresponding

maximum wavelength against a reagent blank.

Quantification: Create a calibration curve by plotting the absorbance versus the

concentration of the drug standards. Use this curve to determine the concentration of the

drug in the sample solutions.

The linear range and limits of detection vary depending on the specific drug being analyzed.

[10]
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Reactants

Reaction Steps
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Caption: Reaction pathway for the spectrophotometric determination of drugs using DPD.

Safety and Handling
N,N-Diethyl-p-phenylenediamine sulfate is considered a hazardous substance.[3] It is

harmful if swallowed or in contact with skin and causes serious eye irritation.[7][19][20] It may

also cause skin sensitization.[3]

Precautionary Measures:

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.[7]

[19]
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Handling: Avoid creating dust. Use in a well-ventilated area. Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.[7][19]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Protect from

direct sunlight.[7][20] Store at room temperature.[2][8]

Incompatibilities: Avoid contact with strong oxidizing agents.[3][7]

In case of exposure, follow the first-aid measures outlined in the material safety data sheet

(MSDS).[3][7][20]

Conclusion
N,N-Diethyl-p-phenylenediamine sulfate is a valuable reagent with broad utility, particularly

in the colorimetric analysis of water quality and the spectrophotometric quantification of

pharmaceuticals. Its well-characterized reactions and the availability of standardized methods

make it an essential tool for analytical chemists. Proper handling and adherence to safety

protocols are crucial when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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